![molecular formula C15H21F3N4O5S B6243007 tert-butyl N-{1-[4-(trifluoromethanesulfonyloxy)pyrimidin-2-yl]piperidin-3-yl}carbamate CAS No. 2758004-95-2](/img/new.no-structure.jpg)
tert-butyl N-{1-[4-(trifluoromethanesulfonyloxy)pyrimidin-2-yl]piperidin-3-yl}carbamate
Overview
Description
Tert-butyl N-{1-[4-(trifluoromethanesulfonyloxy)pyrimidin-2-yl]piperidin-3-yl}carbamate: is a complex organic compound characterized by its intricate molecular structure
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of tert-butyl N-{1-[4-(trifluoromethanesulfonyloxy)pyrimidin-2-yl]piperidin-3-yl}carbamate typically involves multiple steps, starting with the preparation of the pyrimidinyl piperidine core. This core is then functionalized with the trifluoromethanesulfonyloxy group and subsequently reacted with tert-butyl carbamate under controlled conditions.
Industrial Production Methods
In an industrial setting, the production of this compound would likely involve large-scale chemical reactors and precise control of reaction parameters such as temperature, pressure, and pH. The use of catalysts and specific solvents may also be employed to optimize yield and purity.
Chemical Reactions Analysis
Types of Reactions
This compound can undergo various types of chemical reactions, including:
Reduction: : The addition of hydrogen atoms or the removal of oxygen atoms.
Substitution: : Replacement of one functional group with another.
Common Reagents and Conditions
Common reagents used in these reactions include strong oxidizing agents like potassium permanganate (KMnO₄) for oxidation, and reducing agents like lithium aluminum hydride (LiAlH₄) for reduction. Substitution reactions may involve nucleophiles or electrophiles depending on the specific functional groups involved.
Major Products Formed
The major products formed from these reactions can vary widely but may include derivatives with altered functional groups, such as hydroxylated or halogenated versions of the original compound.
Scientific Research Applications
Tert-butyl N-{1-[4-(trifluoromethanesulfonyloxy)pyrimidin-2-yl]piperidin-3-yl}carbamate:
Chemistry: : As a building block for the synthesis of more complex molecules.
Biology: : In the study of biological systems and interactions with biomolecules.
Medicine: : Potential use in drug development and as a pharmaceutical intermediate.
Industry: : Utilized in the production of advanced materials and chemical processes.
Mechanism of Action
The mechanism by which this compound exerts its effects involves its interaction with specific molecular targets and pathways. The trifluoromethanesulfonyloxy group, in particular, plays a crucial role in its reactivity and binding affinity to biological targets.
Comparison with Similar Compounds
When compared to similar compounds, tert-butyl N-{1-[4-(trifluoromethanesulfonyloxy)pyrimidin-2-yl]piperidin-3-yl}carbamate stands out due to its unique structural features and reactivity profile. Similar compounds may include other trifluoromethanesulfonyloxy derivatives or related piperidine derivatives.
List of Similar Compounds
Tert-butyl N-[1-methyl-4-(trifluoromethanesulfonyloxy)cyclohex-3-en-1-yl]carbamate
Tert-butyl 4-(trifluoromethanesulfonyloxy)-1,2,3,6-tetrahydropyridine-1-carboxylate
This compound , its synthesis, reactions, applications, and comparison with similar compounds
Properties
CAS No. |
2758004-95-2 |
|---|---|
Molecular Formula |
C15H21F3N4O5S |
Molecular Weight |
426.4 |
Purity |
95 |
Origin of Product |
United States |
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